Cas no 2228195-83-1 (4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid
• CAS No: 2228195-83-1
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6541335
• PubChem ID: 165643434
• Update Time: 2025-07-16

4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid
• EN300-1904916
• 2228195-83-1

• Inchi： 1S/C10H13BrO3/c1-6(10(12)13)3-4-8-7(2)5-9(11)14-8/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： UAXBLVBCWAIUJA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CCC(C(=O)O)C)O1

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid

Introduction to 4-(5-Bromo-3-methylfuran-2-yl)-2-methylbutanoic Acid (CAS No. 2228195-83-1)

4-(5-Bromo-3-methylfuran-2-yl)-2-methylbutanoic acid (CAS No. 2228195-83-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent advancements in its research and development.

The chemical structure of 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid is defined by its brominated furan ring and a substituted butanoic acid moiety. The presence of the bromine atom and the methyl groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications. The compound's molecular formula is C₁₁H₁₃BrO₃, with a molecular weight of approximately 267.12 g/mol.

In terms of physical properties, 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.

The synthesis of 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid typically involves multi-step reactions, including the formation of the furan ring, bromination, and subsequent functional group manipulations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In the realm of medicinal chemistry, 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid has shown promising activity in several biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid could be a valuable lead compound for the development of novel anticancer drugs.

Beyond cancer research, 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid has also been investigated for its potential anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, which are key mediators of inflammatory responses. This property makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid is another important aspect that has been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 4-(5-bromo-3-methylfuran-2-yl)-2-methylbutanoic acid (CAS No. 2228195-83-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for the development of new therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical settings.